Cas no 443292-41-9 (3-(2-Oxo-2H-chromen-3-yl)benzoic acid)

3-(2-Oxo-2H-chromen-3-yl)benzoic acid structure
443292-41-9 structure
Product Name:3-(2-Oxo-2H-chromen-3-yl)benzoic acid
CAS No:443292-41-9
MF:C16H10O4
MW:266.248204708099
MDL:MFCD03032238
CID:880431
Update Time:2026-04-29

3-(2-Oxo-2H-chromen-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2-Oxo-2H-chromen-3-yl)benzoic acid
    • 3-(2-oxo-2H-chromen-3-yl)benzoic acid(SALTDATA: FREE)
    • 3-(2-oxochromen-3-yl)benzoic acid
    • BB_NC-0825
    • MDL： MFCD03032238
    • Inchi： InChI=1S/C16H10O4/c17-15(18)12-6-3-5-10(8-12)13-9-11-4-1-2-7-14(11)20-16(13)19/h1-9H,(H,17,18)
    • InChI Key： UGDDIMJKYOAQNT-UHFFFAOYSA-N
    • SMILES： C1=CC=C2C(=C1)C=C(C3=CC(=CC=C3)C(=O)O)C(=O)O2

Computed Properties

  • Exact Mass: 266.05800
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 67.51000
  • LogP: 3.15820

3-(2-Oxo-2H-chromen-3-yl)benzoic acid Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(2-Oxo-2H-chromen-3-yl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E588868-50mg
3-(2-Oxo-2H-chromen-3-yl)benzoic Acid
 443292-41-9
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 $ 50.00 2022-06-05
TRC
E588868-100mg
3-(2-Oxo-2H-chromen-3-yl)benzoic Acid
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 $ 65.00 2022-06-05
TRC
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3-(2-Oxo-2H-chromen-3-yl)benzoic Acid
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 $ 115.00 2022-06-05
abcr
AB220906-1 g
3-(2-Oxo-2H-chromen-3-yl)benzoic acid; 95%
 443292-41-9
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 €137.20 2023-06-22
Chemenu
CM520384-5g
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 $127 2022-06-11
OTAVAchemicals
5971461-500MG
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OTAVAchemicals
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OTAVAchemicals
5971461-2G
3-(2-oxo-2H-chromen-3-yl)benzoic acid
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OTAVAchemicals
5971461-5G
3-(2-oxo-2H-chromen-3-yl)benzoic acid
 443292-41-9 95%
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abcr
AB220906-1g
3-(2-Oxo-2H-chromen-3-yl)benzoic acid, 95%; .
 443292-41-9 95%
1g
 €137.20 2025-02-21

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